molecular formula C21H21N5O6 B1664631 5,10-Dideazafolic acid CAS No. 85597-18-8

5,10-Dideazafolic acid

Cat. No. B1664631
CAS RN: 85597-18-8
M. Wt: 439.4 g/mol
InChI Key: BHDZQFSNQPIPGI-HNNXBMFYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,10-Dideazafolic acid is an antileukemic agent.

Scientific Research Applications

Synthesis and Biological Evaluation

5,10-Dideazafolic acid and its analogues like 9-thia-5,10-dideazafolic acid have been synthesized and evaluated for their biological properties. These compounds have been found to be potent inhibitors of human enzymes such as 5-aminoimidazole-4-carboxamide ribonucleotide transformylase. This inhibitory action makes them significant in cancer research, particularly in studies involving leukemia cell lines (Wall & Benkovic, 2002).

Cancer Therapeutics

Research on 5,10-dideazafolic acid has shown its potential in cancer therapy. Its efficacy in prolonging the survival of mice implanted with L1210 tumors indicates its potential in antitumor applications. Studies suggest a synergy between 5,10-dideazafolic acid and other drugs like methotrexate in treating certain types of cancer (Ferguson et al., 2004).

Biochemical Properties in Cancer

The biochemical properties of 5,10-dideazafolic acid and related compounds have been extensively studied. These compounds have shown to inhibit key enzymes in DNA replication, thus affecting the proliferation of cancer cells. Their specific action on enzymes such as thymidylate synthase and glycinamide ribonucleotide transformylase highlights their potential as anticancer agents (Fry & Jackson, 2004).

Impact on Leukemia Cells

5,10-Dideazafolic acid has demonstrated significant effects on leukemia cells. It has been found to inhibit the growth of leukemia cells and induce differentiation in certain cell lines. This suggests its potential role in targeted leukemia therapies (Sokoloski, Beardsley, & Sartorelli, 2004).

Role in Central Nervous System Malignancies

The folate receptor, which is involved in the cellular uptake of compounds like 5,10-dideazafolic acid, has been studied in the context of central nervous system malignancies. Research suggests that ependymoma tumors express the folate receptor at a high frequency, which could be critical in developing selective chemotherapy strategies (Weitman, Frazier, & Kamen, 2005).

properties

CAS RN

85597-18-8

Product Name

5,10-Dideazafolic acid

Molecular Formula

C21H21N5O6

Molecular Weight

439.4 g/mol

IUPAC Name

(2S)-2-[[4-[2-(2-amino-4-oxo-3H-pyrido[2,3-d]pyrimidin-6-yl)ethyl]benzoyl]amino]pentanedioic acid

InChI

InChI=1S/C21H21N5O6/c22-21-25-17-14(19(30)26-21)9-12(10-23-17)2-1-11-3-5-13(6-4-11)18(29)24-15(20(31)32)7-8-16(27)28/h3-6,9-10,15H,1-2,7-8H2,(H,24,29)(H,27,28)(H,31,32)(H3,22,23,25,26,30)/t15-/m0/s1

InChI Key

BHDZQFSNQPIPGI-HNNXBMFYSA-N

Isomeric SMILES

C1=CC(=CC=C1CCC2=CC3=C(NC(=NC3=O)N)N=C2)C(=O)N[C@@H](CCC(=O)O)C(=O)O

SMILES

C1=CC(=CC=C1CCC2=CC3=C(N=C2)N=C(NC3=O)N)C(=O)NC(CCC(=O)O)C(=O)O

Canonical SMILES

C1=CC(=CC=C1CCC2=CC3=C(NC(=NC3=O)N)N=C2)C(=O)NC(CCC(=O)O)C(=O)O

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

5,10-Dideazafolic acid; 

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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